Cas no 2227714-08-9 (rac-(1R,2R)-2-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylmethanamine
• CAS No: 2227714-08-9
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 5998886
• PubChem ID: 165972901
• Update Time: 2025-05-22

rac-(1R,2R)-2-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylmethanamine
• EN300-1760540
• 2227714-08-9
• rac-[(1R,2R)-2-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropyl]methanamine

• Inchi： 1S/C12H16FNO/c1-7-3-12(15-2)10(5-11(7)13)9-4-8(9)6-14/h3,5,8-9H,4,6,14H2,1-2H3/t8-,9+/m0/s1
• InChI Key： PSJAOFQWRKMKOM-DTWKUNHWSA-N
• SMILES： FC1C(C)=CC(=C(C=1)[C@@H]1C[C@H]1CN)OC

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2R)-2-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylmethanamine

Rac-(1R,2R)-2-(5-Fluoro-2-Methoxy-4-Methylphenyl)Cyclopropylmethanamine (CAS No: 2227714-08-9)

Rac-(1R,2R)-2-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropylmethanamine is a complex organic compound with the CAS registry number 2227714-08-9. This compound belongs to the class of cyclopropylamine derivatives, which have gained significant attention in the pharmaceutical and chemical industries due to their unique structural properties and potential bioactivity. The molecule consists of a cyclopropane ring fused with an aminomethyl group, which is further substituted with a 5-fluoro-2-methoxy-4-methylphenyl group. This combination of functional groups makes it a versatile compound with applications in drug discovery and development.

The synthesis of rac-(1R,2R)-cyclopropylmethanamine derivatives has been extensively studied, with researchers focusing on optimizing reaction conditions to achieve high yields and stereochemical control. Recent advancements in asymmetric catalysis have enabled the selective formation of enantiomerically enriched products, which are crucial for pharmacological studies. The 5-fluoro substitution on the aromatic ring introduces electronic effects that can modulate the compound's reactivity and bioavailability, making it a promising candidate for targeted drug delivery systems.

One of the most notable applications of this compound is in the field of neuroscience, where it has been investigated as a potential modulator of serotonin reuptake inhibitors (SRIs). Studies have shown that the cyclopropylamine moiety can interact with serotonin transporters, suggesting its potential use in treating conditions such as depression and anxiety disorders. Furthermore, the methoxy group at position 2 of the phenyl ring enhances solubility and stability, which are critical factors for drug efficacy.

Recent research has also explored the use of rac-(1R,2R)-cyclopropylmethanamine derivatives in anti-cancer therapies. The compound's ability to inhibit specific kinase enzymes involved in tumor growth and metastasis has been reported in several preclinical studies. Additionally, its fluorine substitution contributes to its lipophilicity, allowing it to cross biological membranes more effectively and reach target sites within the body.

In terms of chemical synthesis, the preparation of this compound involves a multi-step process that includes nucleophilic substitution, cyclopropanation, and aromatic substitution reactions. The stereochemistry at the (1R,2R) configuration is critical for determining the compound's pharmacokinetic properties and biological activity. Researchers have employed various techniques such as X-ray crystallography and NMR spectroscopy to confirm the stereochemical integrity of the product.

The structural uniqueness of rac-(1R,2R)-cyclopropylmethanamine derivatives also makes them valuable tools in medicinal chemistry for exploring new drug leads. Their ability to modulate multiple receptor systems simultaneously highlights their potential as multi-target drugs, which could offer therapeutic benefits with fewer side effects compared to traditional single-target agents.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential for ensuring sustainable practices in chemical manufacturing. Studies have shown that under certain conditions, such as UV light or microbial activity, the compound undergoes oxidative degradation, reducing its persistence in aquatic environments.

In conclusion, rac-(1R,2R)-cyclopropylmethanamine (CAS No: 2227714-08-9) represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with recent research findings on its pharmacological properties and applications, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas.